Cas no 1156922-75-6 (N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide)

• Product Name: N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide
• CAS No: 1156922-75-6
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 6400290
• PubChem ID: 43616458
• Update Time: 2025-10-22

N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1156922-75-6
• N-Methyl-N-(4-(piperidin-1-yl)benzyl)acrylamide
• N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide
• n-methyl-n-{[4-(piperidin-1-yl)phenyl]methyl}prop-2-enamide
• AKOS005897223
• EN300-7478245
• Z440634394

• Inchi： 1S/C16H22N2O/c1-3-16(19)17(2)13-14-7-9-15(10-8-14)18-11-5-4-6-12-18/h3,7-10H,1,4-6,11-13H2,2H3
• InChI Key： SDOFJVLQCXELLF-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(C)CC1C=CC(=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų

Additional information on N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide

N-Methyl-N-[(4-Piperidin-1-Ylphenyl)Methyl]Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 1156922-75-6, commonly referred to as N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its synthesis, properties, applications, and the latest research findings.

N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide is a derivative of propionamide, featuring a piperidine ring attached to a phenyl group and a methyl substituent. The presence of the piperidine ring introduces interesting stereochemical properties, while the phenyl group enhances aromaticity and potential for intermolecular interactions. The methyl group further modifies the electronic properties of the molecule, making it a versatile compound for various applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of enzyme inhibition and drug delivery systems. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, making it a potential candidate for therapeutic interventions. Additionally, its role as a stabilizing agent in drug delivery systems has been investigated, showcasing its versatility in pharmaceutical applications.

The synthesis of N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The use of palladium-catalyzed coupling reactions has been pivotal in achieving high yields and purity levels. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis routes, reducing environmental impact while maintaining product quality.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under different conditions has also been thoroughly investigated, ensuring its suitability for long-term storage and transportation.

One of the most exciting developments involving N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide is its application in nanotechnology. Researchers have successfully incorporated this compound into polymer-based nanocomposites, enhancing their mechanical and thermal properties. These nanocomposites have potential applications in biomedical devices and advanced materials science.

Furthermore, the compound's ability to act as a ligand in metalloorganic frameworks (MOFs) has opened new avenues for gas storage and catalysis. Its coordination properties with transition metals have been extensively studied, revealing its potential as a building block for highly efficient catalysts in industrial processes.

In conclusion, N-methyl-N-[(4-piperidin-1-ylphenyl)methyl]prop-2-enamide is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover its full potential, this compound is poised to make significant contributions to various industries.